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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516

For Researchers, Scientists, and Drug Development Professionals

Antioxidant 5057 is a high-performance liquid aromatic amine antioxidant widely utilized for
the processing and long-term thermal stabilization of various organic materials. Chemically
identified as the reaction products of N-phenylbenzenamine (diphenylamine) with 2,4,4-
trimethylpentene, it is not a single chemical entity but a complex mixture.[1][2] This guide
provides an in-depth overview of its chemical structure, mechanism of action, physicochemical
properties, and relevant experimental protocols for its synthesis and evaluation.

Chemical Structure and Composition

Antioxidant 5057 is produced via a Friedel-Crafts alkylation reaction between diphenylamine
and isomers of octene, primarily 2,4,4-trimethylpentene (diisobutylene).[1][2] The resulting
product is a complex mixture of mono-, di-, and tri-alkylated diphenylamine derivatives. The
alkyl chains enhance its solubility in organic substrates and reduce its volatility compared to the
parent diphenylamine.

The primary components of the reaction mixture include:
e Butyl diphenylamine derivatives
e Octyl diphenylamine derivatives

o Butyl octyl diphenylamine derivatives

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3029516?utm_src=pdf-interest
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8468023/
https://patents.google.com/patent/US4131660A/en
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8468023/
https://patents.google.com/patent/US4131660A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

 Dioctyl diphenylamine derivatives

A typical composition analysis reveals that octyl and butyl derivatives are the most abundant.[3]
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Figure 1: Conceptual reaction scheme for the synthesis of Antioxidant 5057.

Physicochemical Properties

Antioxidant 5057 is a clear, yellow to reddish-brown liquid known for its low volatility and
excellent compatibility with a wide range of polymers and oils.[4][5][6] Its liquid nature facilitates
easy handling, measurement, and transportation for industrial applications.[5] The quantitative

properties are summarized in Table 1.
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Property Value Units Reference(s)

Yellow to red/brown

Appearance o - [4][6]
liquid
CAS Number 68411-46-1 - [L1[2][4][7]

C20H27N
Molecular Formula , - [1][6][8]

(representative)

Molecular Weight ~393 g/mol (mixture) g/mol [2][4]
Assay (Purity) >97.0 % [2][4]
Density (@ 20°C) 0.96-1.0 g/cm3 [1114]
Kinematic Viscosity

200 - 500 mmz/s [1114]
(@ 40°C)

Nitrogen Content 4.0-5.0 % [1][4]
Water Content <0.15 % Max [4]
Flash Point >180 °C [4]
Total Base Number

152 - 192 mgKOH/g [1]
(TBN)

Water Solubility (@

4 /L 3][9
20°C) K9 [31(°]
Vapor Pressure (@

P ( 0.002 Pa [3]1°]

20°C)

Mechanism of Action: Radical Scavenging

Antioxidant 5057 functions as a primary antioxidant, specifically a chain-breaking radical
scavenger.[10][11] Its efficacy is derived from the secondary amine moiety (-NH-) of the
diphenylamine structure. This group can donate a hydrogen atom to highly reactive peroxyl
radicals (ROOe), which are key intermediates in the oxidative degradation cascade of organic
materials.
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The process, known as Hydrogen Atom Transfer (HAT), is as follows:

o A peroxyl radical (ROQe) abstracts the hydrogen atom from the amine group of the alkylated

diphenylamine (Ar2NH).

e This neutralizes the peroxyl radical, converting it into a stable hydroperoxide (ROOH) and

terminating the propagation of the radical chain reaction.

» A stabilized diphenylaminyl radical (ArzNe) is formed. This radical is significantly less reactive
than the initial peroxyl radical due to the delocalization of the unpaired electron across the

two aromatic rings, preventing it from initiating new oxidation chains.

This mechanism effectively interrupts the auto-oxidation cycle, protecting materials from

degradation.
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Figure 2: Antioxidant mechanism via Hydrogen Atom Transfer (HAT).

Experimental Protocols
Synthesis of Antioxidant 5057

The synthesis is typically performed via Friedel-Crafts alkylation using a Lewis acid catalyst.
[12]

e Reactants: Diphenylamine and 2,4,4-trimethylpentene.

e Catalyst: Anhydrous aluminum trichloride (AICIs) complex, prepared by reacting AICIs with
toluene and 1,2-dichloroethane.

» Methodology:

o Catalyst Preparation: A toluene to 1,2-dichloroethane mass ratio of 2.1:1 is reacted at
25°C for 3 hours to prepare the catalyst complex.[12]

o Alkylation Reaction: A mass ratio of 5:1 of 2,4,4-trimethylpentene to diphenylamine is
charged into a reactor. 5% by weight of the prepared catalyst is added. The mixture is
heated to 85°C and reacted for 4 hours.[11][12]

o Work-up: The reaction mixture is cooled and quenched via hydrolysis at 50-60°C. The
organic layer is separated and washed repeatedly with warm water until neutral.

o Purification: The crude product is subjected to vacuum distillation to remove unreacted
starting materials and volatile byproducts, yielding the final liquid product. An 88.2% yield
can be achieved under these optimized conditions.[12]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b3029516?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029516?utm_src=pdf-body
https://www.additivesforpolymer.com/portfolio/antioxidant-5057/
https://www.additivesforpolymer.com/portfolio/antioxidant-5057/
https://www.lubesngreases.com/magazine-emea/71/antioxidants-signal-lubricant-health/
https://www.additivesforpolymer.com/portfolio/antioxidant-5057/
https://www.additivesforpolymer.com/portfolio/antioxidant-5057/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare AICIs Catalyst
(Toluene, 1,2-dichloroethane)
25°C, 3h

!

Alkylation Reaction
(Diphenylamine, 2,4,4-trimethylpentene)
85°C, 4h

Quench & Hydrolyze
50-60°C
Wash with Warm Water
(until neutral)
Vacuum Distillation
(Purification)

Final Product:
Antioxidant 5057

Click to download full resolution via product page

Figure 3: Experimental workflow for the synthesis of Antioxidant 5057.

Analytical Characterization

The complex composition of Antioxidant 5057 necessitates chromatographic techniques for
detailed analysis.
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e Method: Gas Chromatography-Mass Spectrometry (GC-MS).

o Objective: To separate, identify, and quantify the different alkylated diphenylamine isomers in
the product mixture.

e Protocol Outline:

o Sample Preparation: Dilute the Antioxidant 5057 sample in a suitable solvent (e.g.,
hexane or dichloromethane).

o GC Separation: Inject the sample into a GC system equipped with a capillary column
suitable for separating aromatic hydrocarbons (e.g., HP-5MS).[13] A typical temperature
program would start at a low temperature (e.g., 100°C), ramp up to a high temperature
(e.g., 320-330°C), and hold to ensure elution of all components.[13][14]

o MS Detection: Couple the GC to a mass spectrometer operating in electron ionization (El)
mode. The mass spectra of the eluting peaks are compared against spectral libraries and
fragmentation patterns to identify the specific isomers (e.g., mono-octylated, di-octylated,
butyl-octylated diphenylamines).[14]

Performance Evaluation

e Antioxidant Content Measurement (ASTM D7527 / D6971):

o Technique: Linear Sweep Voltammetry (LSV). This electrochemical method measures the
concentration of aminic and phenolic antioxidants in new or in-service lubricants.[7][11][15]

o Procedure: A sample of the material (e.g., lubricant containing Antioxidant 5057) is
dissolved in a specific electrolyte solution. A voltage is swept, and the resulting current,
which corresponds to the oxidation of the antioxidant at the electrode surface, is
measured. The peak height is proportional to the concentration of the antioxidant
remaining in the sample.[11]

e Scorch Inhibition in Polyurethane Foam (ASTM D1925):

o Objective: To evaluate the effectiveness of Antioxidant 5057 in preventing thermal
discoloration (scorching) during polyurethane foam production.
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o Method 1: Microwave Scorch Test: A small, freshly prepared foam sample is heated in a
microwave oven for a controlled time to simulate the high internal temperatures of a large
production bun.[2] The foam is then sliced open and visually inspected or colorimetrically
measured for discoloration.

o Method 2: Yellowness Index: The color of foam samples aged at elevated temperatures is
guantitatively measured according to ASTM D1925. A lower yellowness index indicates
better resistance to scorching.[10]

o Method 3: Oxidative Induction Time (OIT): Differential Scanning Calorimetry (DSC) can be
used to measure the OIT of the polyol stabilized with the antioxidant. A longer OIT or a
higher onset temperature of oxidation indicates greater thermal stability and better scorch
resistance.[10]

Applications
Industrial Applications

Antioxidant 5057 is primarily used in applications requiring stability at high temperatures.

» Polyurethanes: It is a key additive in the manufacturing of flexible polyurethane slabstock
foams. It stabilizes the polyol against oxidation during storage and prevents scorching—a
discoloration and degradation of the foam core caused by the exothermic production
process.[3][4] Recommended dosage is typically 0.1-0.4%.[2][4] It is often used
synergistically with phenolic antioxidants for enhanced performance.[3][4]

o Lubricants: It is widely used in high-grade engine oils, industrial gear oils, hydraulic fluids,
and greases to control viscosity increase and deposit formation caused by thermal oxidation.

[5]9]

o Elastomers and Adhesives: It provides long-term thermal protection to various rubber and
adhesive formulations.[12]

Relevance in Medical Device and Drug Development

While Antioxidant 5057 is not used directly as a pharmaceutical agent, its role in polymer
stabilization is highly relevant to the medical and pharmaceutical fields. Many medical devices,
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such as catheters, tubing, and implant components, are made from polymers like thermoplastic
polyurethane (TPU).[8][16]

The stability and integrity of these polymers are critical for device safety and performance.
Antioxidants are incorporated to protect the polymer from degradation during sterilization,
storage, and clinical use. However, any additive used in a medical device polymer is a potential
leachable—a chemical that can migrate from the device into a patient or a drug solution it
contacts.[16][17]

For researchers and professionals in this field, understanding additives like Antioxidant 5057
is crucial for:

o Material Selection: Choosing polymers with appropriate stabilization for the intended
application and lifespan.

» Biocompatibility Assessment: Performing extractable and leachable studies as mandated by
ISO 10993 to identify and quantify any migrating substances.[16]

o Toxicological Risk Assessment: Evaluating the potential health risks associated with patient
exposure to any identified leachables.[16]

Therefore, a thorough knowledge of the chemistry and properties of stabilizers like Antioxidant
5057 is a fundamental aspect of ensuring the safety and efficacy of medical devices and
packaged drug products.

Safety Information

Antioxidant 5057 is classified as harmful to aquatic life with long-lasting effects. It is not
classified as acutely toxic, a skin or eye irritant, or a sensitizer. Standard industrial hygiene
practices should be followed, including the use of appropriate personal protective equipment to
avoid direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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